Cas no 55118-83-7 (2-{(2-chlorophenyl)aminomethylidene}-5,5-dimethylcyclohexane-1,3-dione)

• Product Name: 2-{(2-chlorophenyl)aminomethylidene}-5,5-dimethylcyclohexane-1,3-dione
• CAS No: 55118-83-7
• MF: C₁₅H₁₆ClNO₂
• MW: 277.746043205261
• CID: 6085635
• PubChem ID: 135448481
• Update Time: 2025-05-28

2-{(2-chlorophenyl)aminomethylidene}-5,5-dimethylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-{(2-chlorophenyl)aminomethylidene}-5,5-dimethylcyclohexane-1,3-dione
• 2-(((2-chlorophenyl)amino)methylene)-5,5-dimethylcyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 2-[[(2-chlorophenyl)amino]methylene]-5,5-dimethyl-
• F1155-0433
• SR-01000575172
• 55118-83-7
• 2-{[(2-chlorophenyl)amino]methylidene}-5,5-dimethylcyclohexane-1,3-dione
• 2-[(2-chlorophenyl)iminomethyl]-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• 2-[(2-chloroanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione
• SR-01000575172-1
• CCG-254310
• AKOS002138893
• AB00087136-01

• Inchi： 1S/C15H16ClNO2/c1-15(2)7-13(18)10(14(19)8-15)9-17-12-6-4-3-5-11(12)16/h3-6,9,17H,7-8H2,1-2H3
• InChI Key： RZJQWPKIVQACNN-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)CC(=O)/C/1=C\NC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 277.0869564g/mol
• Monoisotopic Mass: 277.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 400.4±45.0 °C(Predicted)
• pka: -2.71±0.40(Predicted)